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Compound of Interest

Compound Name: Tenovin-3

Cat. No.: B1683005 Get Quote

Essential Safety and Handling Guide for
Tenovin-3
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Tenovin-3. Adherence to these protocols is essential

for personal safety and to prevent environmental contamination. Tenovin-3 is a small molecule

inhibitor of SIRT2 and can activate p53, making it a compound of interest in cancer research.[1]

[2][3]

Understanding the Risks
There are conflicting reports in Safety Data Sheets (SDS) regarding the hazards of Tenovin-3.

One supplier indicates that the substance is not classified as hazardous according to the

Globally Harmonized System (GHS). However, another supplier classifies it as harmful if

swallowed (Acute toxicity, Oral - Category 4) and very toxic to aquatic life with long-lasting

effects (Acute aquatic toxicity - Category 1)[4]. Given this discrepancy, it is imperative to handle

Tenovin-3 with caution, assuming the more stringent hazard classification to ensure the

highest level of safety. Potential routes of exposure include ingestion, inhalation, and skin or

eye contact.
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A multi-layered approach to PPE is mandatory to create a sufficient barrier between the

researcher and the compound. The following table summarizes the required PPE for various

laboratory activities involving Tenovin-3.

Activity Required Personal Protective Equipment

Handling Solid Compound(Weighing, Aliquoting)

- Disposable fluid-resistant gown- Double gloves

(chemotherapy-tested nitrile)- N95 or higher

respirator (fit-tested)- Safety goggles and face

shield

Preparing Solutions

- Disposable fluid-resistant gown- Double gloves

(chemotherapy-tested nitrile)- Chemical fume

hood- Safety goggles and face shield

Administering to Cell Cultures
- Disposable lab coat- Nitrile gloves- Work within

a biological safety cabinet (BSC)

Handling Waste
- Disposable fluid-resistant gown- Double gloves

(chemotherapy-tested nitrile)- Safety goggles

Operational Plan: Step-by-Step Guidance
1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store Tenovin-3 at -20°C in a tightly sealed container, away from incompatible materials.

Maintain an accurate inventory of the compound.

2. Preparation of Stock Solutions:

All handling of solid Tenovin-3 must be conducted in a certified chemical fume hood to avoid

inhalation of powder.

Wear all PPE as specified in the table above for handling the solid compound.
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Tenovin-3 is soluble in DMSO. Prepare stock solutions by slowly adding the solvent to the

vial containing the powder to minimize aerosol generation.

Clearly label the stock solution with the compound name, concentration, solvent, date, and

your initials.

3. Use in Experiments:

When diluting stock solutions or adding Tenovin-3 to cell cultures, work within a laminar flow

hood or biological safety cabinet to maintain sterility and containment.

Use dedicated labware for handling Tenovin-3.

4. Spill Management:

In case of a spill, immediately alert others in the area.

For a small spill, wear appropriate PPE (gown, double gloves, eye protection) and absorb

the spill with an inert material (e.g., vermiculite, sand).

Collect the contaminated material into a sealed container for hazardous waste disposal.

For a large spill, evacuate the area and contact the institution's environmental health and

safety (EHS) office.

Disposal Plan
All waste contaminated with Tenovin-3, including unused compound, empty containers,

contaminated labware (e.g., pipette tips, tubes), and PPE, must be disposed of as hazardous

chemical waste.

Collect solid waste in a designated, sealed, and clearly labeled hazardous waste container.

Collect liquid waste containing Tenovin-3 in a separate, sealed, and labeled hazardous

waste container. Do not pour any Tenovin-3 waste down the drain, as it is very toxic to

aquatic life.

Follow all institutional and local regulations for the disposal of hazardous chemical waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1683005?utm_src=pdf-body
https://www.benchchem.com/product/b1683005?utm_src=pdf-body
https://www.benchchem.com/product/b1683005?utm_src=pdf-body
https://www.benchchem.com/product/b1683005?utm_src=pdf-body
https://www.benchchem.com/product/b1683005?utm_src=pdf-body
https://www.benchchem.com/product/b1683005?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683005?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow

Preparation

Experimentation

Disposal

Receiving and
Storage (-20°C)

Weighing Solid
(in Fume Hood)

Wear Full PPE

Dissolving in DMSO
(in Fume Hood)

Wear Full PPE

Stock Solution

Cell Culture Treatment
(in BSC)

Wear Lab Coat,
Gloves

Solid Waste
(PPE, tubes)

Collect Contaminated
Materials

Liquid Waste
(media, solutions)

Hazardous Waste
Container

Final Disposal (EHS)

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1683005?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683005?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Workflow for the safe handling of Tenovin-3 from receipt to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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